Cas no 138007-69-9 (Benzoic acid, 3,5-difluoro-4-pentyl-)

• Product Name: Benzoic acid, 3,5-difluoro-4-pentyl-
• CAS No: 138007-69-9
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• CID: 1248022
• Update Time: 2024-08-03

Benzoic acid, 3,5-difluoro-4-pentyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-difluoro-4-pentyl-

• Inchi： 1S/C12H14F2O2/c1-2-3-4-5-9-10(13)6-8(12(15)16)7-11(9)14/h6-7H,2-5H2,1H3,(H,15,16)
• InChI Key： YMOFIZUWIJWYMK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(CCCCC)C(F)=C1

Computed Properties

• Exact Mass: 228.09622

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 306.9±42.0 °C(Predicted)
• PSA: 37.3
• pka: 3.67±0.10(Predicted)